Cas no 2197-01-5 (Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1))

• Product Name: Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• CAS No: 2197-01-5
• MF: C₁₉H₁₉IN₂S₂
• MW: 466.402034044266
• CID: 265522
• PubChem ID: 24864143
• Update Time: 2025-11-02

Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• (2E)-3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole,iodide
• (2Z)-3-ethyl-2-[(3-ethyl-1, 3-benzothiazol-3-ium-2-yl)methylidene]-1, 3-benzothiazole;iodide
• SCHEMBL7701979
• CHEMBL467886
• Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• HY-D1485
• CS-0530867
• 3,3-Diethylthiacyanine iodide
• 2197-01-5
• GNF-PF-5364
• 3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole;iodide
• 3,3'-Diethylthiacyanine iodide
• 3,3'-Diethylthiacyanine (iodide)
• MFCD00050309

• MDL： MFCD00050309
• Inchi： 1S/C19H19N2S2.HI/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19;/h5-13H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： XWUVSDMFUQTKQC-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](CC)=C1/C=C1/N(CC)C2C=CC=CC=2S/1

Computed Properties

• Exact Mass: 466.00300
• Monoisotopic Mass: 466.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 7.1

Experimental Properties

• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.29000
• LogP: 1.35870

Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H315-H319-H331-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)

Comprehensive Analysis of Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) (CAS No. 2197-01-5)

The compound Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1), identified by its CAS No. 2197-01-5, is a specialized organic dye with significant applications in photochemistry and material science. Its unique structure, featuring a benzothiazole core and an iodide counterion, makes it a valuable candidate for research in fluorescence imaging, solar cell technology, and molecular sensors. This article delves into its properties, applications, and relevance to contemporary scientific advancements.

One of the most intriguing aspects of CAS No. 2197-01-5 is its role in dye-sensitized solar cells (DSSCs). With the growing global focus on renewable energy, researchers are exploring efficient light-absorbing materials to enhance solar cell performance. The benzothiazolium derivative's ability to absorb visible light and transfer electrons makes it a promising component in next-generation photovoltaic devices. Recent studies highlight its potential to improve energy conversion efficiency, a topic frequently searched by engineers and sustainability advocates.

In the field of biomedical imaging, Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) has garnered attention for its fluorescence properties. Its stable emission spectra and compatibility with biological systems make it suitable for cell labeling and diagnostic assays. As the demand for non-invasive imaging techniques rises, this compound aligns with trends in precision medicine and early disease detection—keywords often queried by healthcare professionals and researchers.

The synthesis and modification of CAS No. 2197-01-5 also intersect with green chemistry principles. Scientists are optimizing its production to reduce environmental impact, addressing concerns about sustainable manufacturing. This aligns with popular searches on eco-friendly chemicals and circular economy practices. Additionally, its stability under various conditions makes it a candidate for advanced material coatings, a niche yet growing area in industrial applications.

Beyond technical applications, the compound's molecular structure offers insights into structure-activity relationships (SAR) in organic chemistry. Researchers frequently investigate how modifications to the benzothiazole ring or ethyl groups affect its optical and electronic properties. Such studies are pivotal for designing tailored materials, a subject of interest in academic and industrial R&D circles.

In summary, Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) (CAS No. 2197-01-5) exemplifies the convergence of innovation and utility in modern chemistry. Its versatility across energy, healthcare, and sustainability sectors ensures its continued relevance in scientific discourse. For those exploring cutting-edge materials or functional dyes, this compound remains a focal point of interdisciplinary research.